Advanced charged membranes with highly symmetric spongy structures for vanadium flow battery application†

Energy & Environmental Science Pub Date: 2013-01-08 DOI: 10.1039/C3EE24174B

Abstract

Advanced charged membranes with highly symmetric spongy structures were specially designed for vanadium flow batteries (VFBs). These membranes are formed with a unique stack of closed cells consisting of positively charged ultrathin walls and combine excellent V ion rejection with high proton conductivity. They achieve impressive VFB performance in a wide operation current density range, further promoting the development of much needed energy storage.

Graphical abstract: Advanced charged membranes with highly symmetric spongy structures for vanadium flow battery application
Advanced charged membranes with highly symmetric spongy structures for vanadium flow battery application†
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